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Compound of Interest

Compound Name: Pfb-fdg

Cat. No.: B12402002 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Pfb-FDG (5-(Pentafluorobenzoylamino)fluorescein Di-β-D-Galactopyranoside) is a cell-

permeable, non-fluorescent substrate used for the determination of β-galactosidase activity in

living cells. Upon enzymatic cleavage by β-galactosidase, Pfb-FDG yields a highly fluorescent

green product, PFB-F (5-(Pentafluorobenzoylamino)fluorescein), which can be quantified to

measure enzyme activity. This fluorogenic probe is particularly valuable for high-throughput

screening, single-cell analysis via flow cytometry, and fluorescence microscopy.

Principle of Detection

The core of the assay lies in the enzymatic reaction where the non-fluorescent Pfb-FDG is

hydrolyzed by β-galactosidase. This process removes the two galactopyranoside groups,

liberating the fluorophore PFB-F. The resulting fluorescence intensity is directly proportional to

the β-galactosidase activity within the cells. The excitation and emission maxima of the

fluorescent product, PFB-F, are approximately 485 nm and 535 nm, respectively.[1]
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Enzymatic Reaction of Pfb-FDG

Pfb-FDG (Non-Fluorescent)

PFB-F (Green Fluorescent)

Hydrolysis

β-galactosidase

Pfb-FDG Cell-Based Assay Workflow

1. Cell Seeding & Culture
(e.g., 2 x 10^5 cells/well)

2. Prepare Working Solution
(e.g., 50 µg/mL Pfb-FDG in serum-free media)

3. Cell Incubation
(37°C for 2 hours)

4. Wash Cells
(Ice-cold PBS)

5. Analysis
(Flow Cytometry or Microscopy

Ex: 485 nm, Em: 535 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for Pfb-FDG
Substrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402002#pfb-fdg-substrate-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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